Cas no 149777-83-3 ((E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a versatile boronic acid derivative with distinct structural features. It exhibits high stability and reactivity, making it suitable for various synthetic applications. The presence of the methoxy group and tetramethyl substituents enhances its selectivity and stability in organic transformations. This compound is ideal for constructing complex organic molecules with controlled stereochemistry.
(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
149777-83-3 structure
Product Name:(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:149777-83-3
MF:C15H21BO3
MW:260.136444807053
MDL:MFCD04038966
CID:860268
PubChem ID:15419573
Update Time:2025-07-14

(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (S)-MCPG
    • 4-Methoxy-trans-beta-styrylboronic acid pinacol ester
    • 2-(4-METHOXYPHENYL)-VINYLBORONIC ACID PINACOL ESTER
    • 4-Methoxy-trans-beta-styrylbo
    • 4-Methoxy-trans-beta-styrylbor
    • PINACOL 2-(4-METHOXYPHENYL)-VINYLBORONATE
    • 2-(4-METHOXYPHENYL)-VINYLBORONIC ACID PICOL ESTER
    • 2-[2-(4-METHOXY-PHENYL)-VINYL]-4,4,5,5-TETRAMETHYL-[1,3,2] DIOXABOROLANE
    • 1,3,2-Dioxaborolane, 2-[(1E)-2-(4-methoxyphenyl)ethenyl]-4,4,5,5-tetramethyl-
    • EN300-6745668
    • 2-(4-METHOXYSTYRYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 2-[2-(4-methoxyphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[(E)-2-(4-methoxyphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • EN300-252773
    • 2-[TRANS-2-(4-METHOXYPHENYL)VINYL]-4,4,5,5-TETRAMETHYL[1,3,2]DIOXABOROLANE
    • 2-[(1E)-2-(4-methoxyphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 355012-40-7
    • SCHEMBL15300531
    • AKOS005255183
    • Z2312382221
    • CS-W014068
    • ZFA77783
    • AS-73505
    • D77763
    • SCHEMBL15300533
    • MFCD04038966
    • 149777-83-3
    • 4-Methoxy-trans-^b-styrylboronic acid pinacol ester, 98%
    • 4-Methoxy-trans-beta-styrylboronic acid pinacol ester, 98%
    • MDL： MFCD04038966
    • Inchi： 1S/C15H21BO3/c1-14(2)15(3,4)19-16(18-14)11-10-12-6-8-13(17-5)9-7-12/h6-11H,1-5H3/b11-10+
    • InChI Key： VXSHTICWQKLRMP-ZHACJKMWSA-N
    • SMILES： O1B(/C=C/C2C=CC(=CC=2)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 260.15800
  • Monoisotopic Mass: 260.1583747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69000
  • LogP: 3.33980

(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449038938-5g
(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 149777-83-3 98%
5g
 759.11 USD 2021-06-15
TRC
M221843-50mg
4-Methoxy-Trans-β-Styrylboronic Acid Pinacol Ester
 149777-83-3
50mg
 $ 50.00 2022-06-04
TRC
M221843-100mg
4-Methoxy-Trans-β-Styrylboronic Acid Pinacol Ester
 149777-83-3
100mg
 $ 70.00 2022-06-04
TRC
M221843-500mg
4-Methoxy-Trans-β-Styrylboronic Acid Pinacol Ester
 149777-83-3
500mg
 $ 250.00 2022-06-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031327-1g
(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 149777-83-3 99%
1g
 ￥1224 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R031327-250mg
(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 149777-83-3 99%
250mg
 ￥468 2024-05-25
Chemenu
CM135150-250mg
(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 149777-83-3 95+%
250mg
 $72 2022-09-02
Chemenu
CM135150-1g
(E)-2-(4-Methoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 149777-83-3 95+%
1g
 $283 2022-09-02
abcr
AB255798-250 mg
4-Methoxy-trans-beta-styrylboronic acid pinacol ester, 98%; .
 149777-83-3 98%
250mg
 €81.20 2023-06-22
abcr
AB255798-1 g
4-Methoxy-trans-beta-styrylboronic acid pinacol ester, 98%; .
 149777-83-3 98%
1g
 €147.00 2023-06-22

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